Cas no 1804433-29-1 (Methyl 6-fluoro-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 6-fluoro-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804433-29-1
• MF: C₁₀H₉F₄NO₃
• MW: 267.176976919174
• CID: 4828460
• Update Time: 2025-06-11

Methyl 6-fluoro-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H9F4NO3/c1-5-3-7(11)15-9(18-10(12,13)14)6(5)4-8(16)17-2/h3H,4H2,1-2H3
• InChI Key： AGEOREGKMAKAMQ-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C(=N1)OC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-fluoro-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Methyl 6-fluoro-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804433-29-1)

Methyl 6-fluoro-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with fluoro, methyl, and trifluoromethoxy groups, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1804433-29-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing interest in precision medicine and sustainable agriculture, where Methyl 6-fluoro-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate plays a pivotal role. Researchers frequently search for terms like "pyridine acetate synthesis", "fluoro-substituted heterocycles", and "trifluoromethoxy applications", reflecting the compound's relevance in cutting-edge chemical development.

The synthesis of Methyl 6-fluoro-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate typically involves multi-step reactions, including halogenation, esterification, and nucleophilic substitution. Its methyl ester functionality offers versatility for further derivatization, making it a preferred choice for constructing complex molecular architectures. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity and structural integrity, topics frequently queried in academic forums and patent databases.

From an industrial perspective, this compound addresses key challenges in crop protection and drug discovery. Its trifluoromethoxy group contributes to improved lipophilicity, a property highly sought after in the design of cell-permeable therapeutics and pesticides. Environmental considerations also drive innovation, with scientists exploring green chemistry approaches to optimize its production—a subject garnering attention in ACS Sustainable Chemistry publications and EU REACH compliance discussions.

Market analyses indicate rising investments in fluorine chemistry, with Methyl 6-fluoro-4-methyl-2-(trifluoromethoxy)pyridine-3-acetate positioned as a high-value building block. Patent filings reveal its utility in kinase inhibitors and herbicide formulations, answering common search queries like "pyridine acetate patents" and "fluoro-agrochemical intermediates". Regulatory agencies emphasize proper handling protocols, though the compound falls outside hazardous classifications, ensuring broad accessibility for R&D.

Future directions may explore its potential in PET radiopharmaceuticals (leveraging the 6-fluoro moiety) or catalysis (via its electron-deficient pyridine ring). Collaborative studies between academia and industry continue to uncover novel applications, solidifying CAS No. 1804433-29-1 as a cornerstone in modern synthetic chemistry. For researchers, staying updated on structure-activity relationships and process optimization remains crucial—topics dominating conference agendas and grant proposals worldwide.